BENZOIC ACID, 4-AMINO-2-PENTYLOXYTHIO-, S-(2-(DIETHYLAMINO)ETHYL) ESTE R, MONOHYD
BENZOIC ACID, 4-AMINO-2-PENTYLOXYTHIO-, S-(2-(DIETHYLAMINO)ETHYL) ESTE R, MONOHYD
Brand Name:
Vulcanchem
CAS No.:
100311-10-2
VCID:
VC0025528
InChI:
InChI=1S/C18H30N2O2S.ClH/c1-4-7-8-12-22-17-14-15(19)9-10-16(17)18(21)23-13-11-20(5-2)6-3;/h9-10,14H,4-8,11-13,19H2,1-3H3;1H
SMILES:
CCCCCOC1=C(C=CC(=C1)N)C(=O)SCC[NH+](CC)CC.[Cl-]
Molecular Formula:
C18H31ClN2O2S
Molecular Weight:
375 g/mol
BENZOIC ACID, 4-AMINO-2-PENTYLOXYTHIO-, S-(2-(DIETHYLAMINO)ETHYL) ESTE R, MONOHYD
CAS No.: 100311-10-2
Main Products
VCID: VC0025528
Molecular Formula: C18H31ClN2O2S
Molecular Weight: 375 g/mol
| CAS No. | 100311-10-2 |
|---|---|
| Product Name | BENZOIC ACID, 4-AMINO-2-PENTYLOXYTHIO-, S-(2-(DIETHYLAMINO)ETHYL) ESTE R, MONOHYD |
| Molecular Formula | C18H31ClN2O2S |
| Molecular Weight | 375 g/mol |
| IUPAC Name | 2-(4-amino-2-pentoxybenzoyl)sulfanylethyl-diethylazanium;chloride |
| Standard InChI | InChI=1S/C18H30N2O2S.ClH/c1-4-7-8-12-22-17-14-15(19)9-10-16(17)18(21)23-13-11-20(5-2)6-3;/h9-10,14H,4-8,11-13,19H2,1-3H3;1H |
| Standard InChIKey | PCTWPGWWLUDMBT-UHFFFAOYSA-N |
| SMILES | CCCCCOC1=C(C=CC(=C1)N)C(=O)SCC[NH+](CC)CC.[Cl-] |
| Canonical SMILES | CCCCCOC1=C(C=CC(=C1)N)C(=O)SCC[NH+](CC)CC.[Cl-] |
| Synonyms | BENZOIC ACID, 4-AMINO-2-PENTYLOXYTHIO-, S-(2-(DIETHYLAMINO)ETHYL) ESTE R, MONOHYD |
| PubChem Compound | 57730 |
| Last Modified | Nov 11 2021 |
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